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Compound of Interest

Compound Name: 9-Benzylidenefluorene

Cat. No.: B158876

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety, operational, and
disposal information for 9-Benzylidenefluorene (CAS No: 1836-87-9), a polycyclic aromatic
hydrocarbon (PAH). Adherence to these procedures is critical for ensuring laboratory safety
and minimizing environmental impact.

Chemical Identifier and Properties Summary

Property Value

CAS Number 1836-87-9

Molecular Formula C20H14

Molecular Weight 254.33 g/mol

Appearance White to off-white crystalline powder
Melting Point 74-77 °C

Storage Temperature 2-8°C

Hazard Identification and Personal Protective Equipment
(PPE)
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9-Benzylidenefluorene is classified with the following GHS hazard statements, indicating it

can cause skin, eye, and respiratory irritation.[1] While specific toxicity data for 9-

Benzylidenefluorene is limited, the parent compound, fluorene, and its derivatives have

shown varying levels of toxicity in animal studies.[2][3][4][5][6] Therefore, a cautious approach

to handling is essential.

Minimum Required PPE

PPE Category

Specification

Rationale

Hand Protection

Viton® or Viton®/Butyl rubber
gloves.[7][8][9][10][11]

Nitrile gloves offer poor
resistance to aromatic
hydrocarbons.[7] Viton®
provides excellent resistance

to these compounds.

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Body Protection

Flame-resistant lab coat worn

over non-synthetic clothing.

Provides a barrier against skin
contact and potential ignition

sources.

Respiratory Protection

A NIOSH-approved N95

respirator or higher.

Necessary when handling the
powder outside of a certified
chemical fume hood to prevent

respiratory irritation.

Operational and Disposal Plans

Handling and Storage

All handling of 9-Benzylidenefluorene powder should be conducted within a certified chemical

fume hood to minimize inhalation exposure. The compound should be stored in a tightly sealed,

properly labeled container in a cool, dry, and well-ventilated area, away from oxidizing agents.

Spill and Decontamination Procedures
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In the event of a spill, the following steps should be taken:

Evacuate and Secure: Immediately evacuate the affected area and restrict access.
Don Appropriate PPE: Before cleaning, ensure all recommended PPE is worn.

Containment: For small spills, gently cover the solid material with an absorbent, non-
combustible material like sand or vermiculite. Avoid raising dust.

Collection: Carefully scoop the contained material into a labeled, sealable waste container.

Decontamination: Decontaminate the spill area using a soap and water solution, followed by
a solvent rinse (e.g., ethanol or acetone), and then a final soap and water wash. All cleaning
materials should be disposed of as hazardous waste.

Waste Disposal

9-Benzylidenefluorene is a non-halogenated aromatic hydrocarbon and must be disposed of

as hazardous chemical waste.

Solid Waste: Collect all solid 9-Benzylidenefluorene waste and contaminated materials
(e.g., gloves, absorbent pads, weighing papers) in a clearly labeled, sealed container.

Waste Solvent: Any solvents used for decontamination or in experimental procedures should
be collected in a separate, labeled container for non-halogenated solvent waste.[12][13][14]
[15][16]

Disposal Method: All waste must be disposed of through a licensed hazardous waste
disposal facility, typically via incineration.[14][17] Do not dispose of 9-Benzylidenefluorene
down the drain or in regular trash.

Experimental Workflow and Safety Checkpoints

The following diagram outlines the critical safety checkpoints in a typical experimental workflow

involving 9-Benzylidenefluorene.
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A diagram illustrating the key safety stages of a laboratory experiment with 9-
Benzylidenefluorene.

Logical Relationship of Hazard Controls

To ensure maximum safety, a hierarchy of controls should be implemented. This approach
prioritizes the most effective control measures.

Elimination/Substitution Personal Protective Equipment (PPE)
(Most Effective) (Least Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Click to download full resolution via product page

A diagram showing the hierarchy of hazard controls for handling 9-Benzylidenefluorene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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